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Compound of Interest

Compound Name: Pigment Yellow 182

Cat. No.: B1619675

For Researchers, Scientists, and Formulation Professionals

These application notes provide a comprehensive overview of the use of C.I. Pigment Yellow
182, a single azo organic pigment, in the formulation of water-based inks. This document
includes key physical and chemical properties, a guideline formulation for a water-based
flexographic ink, and detailed experimental protocols for pigment dispersion, ink preparation,
and performance evaluation.

Introduction to Pigment Yellow 182

Pigment Yellow 182 (C.l. 128300) is a brilliant, heat-resistant organic pigment valued for its
good lightfastness and solvent resistance.[1][2] Its characteristics make it a suitable candidate
for use in various ink and coating applications, including environmentally friendly water-based
systems. One supplier, Sudarshan Chemical Industries, markets it as an easily dispersible
pigment ideal for water-based inks, highlighting its excellent performance in low-viscosity
formulations and superior rheological control.[3]

Properties of Pigment Yellow 182

A summary of the known quantitative and qualitative properties of Pigment Yellow 182 is
presented below. These properties are crucial for formulation design, particularly for
determining the appropriate type and amount of dispersing agent and binder.

Table 1: Physical and Chemical Properties of C.I. Pigment Yellow 182
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Property Value Reference
C.l. Name Pigment Yellow 182 [1112]

C.l. Number 128300 [1][2]

CAS Number 67906-31-4 [11[2]
Chemical Class Single Azo [1][2]
Molecular Formula C22H20N60s [1][2]
Molecular Weight 496.43 g/mol [1112]
Appearance Brilliant yellow powder [11[2]
Density 1.49 g/cm3 [4]

Water Solubility

Insoluble (2.3E-3 g/L at 25°C)

[4]

Oil Absorption

Data not available in search

results

Specific Surface Area (BET)

Data not available in search

results

Lightfastness (Blue Wool

Scale)

7 (1-8 scale, where 8 is

excellent)

[1](2]

Heat Resistance

150°C (for 30 minutes)

[1](2]

Sodium Carbonate (5%)
Resistance

5 (1-5 scale, where 5 is

excellent)

[1](2]

Muriatic Acid (5%) Resistance

5 (1-5 scale, where 5 is

excellent)

[1](2]

Formulation of Water-Based Inks with Pigment
Yellow 182

The development of a stable and high-performance water-based ink requires careful selection
of pigments, dispersants, binders (resins), and various additives to control properties like
viscosity, drying speed, and surface tension.
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Guideline Formulation

While a specific formulation for Pigment Yellow 182 was not found in the available literature,

the following table provides a typical starting point formulation for a water-based yellow

flexographic ink, based on general industry knowledge for organic pigments.[1][5][6] Note:

Optimization, particularly of the dispersant and pigment loading, is essential.

Table 2: Guideline Starting Point Formulation for Water-Based Yellow Flexographic Ink

Component Function Weight Percentage (%)
Pigment Yellow 182 Colorant 14.0 - 18.0
o Pigment wetting and
Polymeric Dispersant o 20-40
stabilization
Styrene-Acrylic Copolymer ] ] )
] i Film formation, adhesion, gloss  40.0 - 50.0
Emulsion (Binder)
Deionized Water Primary Solvent 20.0- 30.0
Propylene Glycol (Co- ) )
Drying retarder, improves flow 3.0-7.0
solvent/Humectant)
Defoamer (e.g., Silicone- Foam control during 0.2-05
based) production and printing B
Wax Emulsion (e.g., Improves slip and rub
20-40

Polyethylene wax)

resistance

Amine (e.g., Ammonia or AMP-
95)

pH adjustment and resin

solubilization

0.5 - 1.0 (to pH 8.5-9.5)

Reduces surface tension for

Surfactant (Wetting Agent) ) 0.1-05
substrate wetting

Biocide Prevents microbial growth 0.1-0.2

Total 100.0

Key Formulation Considerations
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» Pigment Dispersion: The primary challenge in formulating water-based inks is achieving a
fine and stable dispersion of the hydrophobic pigment particles in the aqueous medium. This
is accomplished using high-shear mixing and a suitable polymeric dispersant. The dispersant
adsorbs onto the pigment surface, preventing re-agglomeration through steric or electrostatic
stabilization.

» Binder Selection: Styrene-acrylic copolymer emulsions are widely used in water-based
flexographic inks due to their excellent film-forming properties, adhesion to various
substrates, and good water resistance.[1]

e pH Control: The pH of the ink system is critical and should typically be maintained between
8.5 and 9.5.[7] This ensures the stability of the acrylic resin (which is often alkali-soluble) and
the overall ink system. Amines like ammonia or 2-amino-2-methyl-1-propanol (AMP-95) are
used for pH adjustment.

o Additives: A range of additives is essential to achieve the final desired ink properties.
Defoamers prevent air entrapment, waxes improve surface durability, and humectants like
propylene glycol control the drying rate.[6]

Experimental Protocols

The following protocols outline the procedures for preparing a pigment dispersion, formulating
the final ink, and evaluating its key performance characteristics.

Protocol 1: Preparation of Pigment Yellow 182
Dispersion (Pigment Concentrate)

This protocol describes the dispersion of Pigment Yellow 182 in water using a high-speed
disperser and media mill.

Objective: To create a stable, finely-milled pigment concentrate.
Materials & Equipment:
e Pigment Yellow 182

o Polymeric dispersant
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Deionized water

Defoamer

High-speed disperser (e.g., Cowles dissolver)

Media mill (e.g., bead mill) with zirconium oxide beads (0.8-1.2 mm)

Laboratory balance

Beaker

Procedure:

Premixing:

1. In a beaker, weigh the deionized water, polymeric dispersant, and defoamer.

2. Place the beaker under the high-speed disperser and mix at low speed until all
components are homogenous.

3. Slowly add the Pigment Yellow 182 powder to the vortex while gradually increasing the
mixing speed to 1,500-2,000 rpm.

4. Continue mixing for 20-30 minutes to ensure the pigment is fully wetted.

Milling:

1. Transfer the premix into the chamber of the bead mill.

2. Mill the dispersion at a suitable speed, monitoring the temperature to keep it below 40°C
to prevent any potential degradation of components.

3. Periodically take a small sample and measure the fineness of grind using a Hegman
gauge.

4. Continue milling until the desired fineness of grind is achieved (typically <10 pm for
flexographic inks).
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5. Filter the resulting pigment concentrate to remove the grinding media.

Protocol 2: Formulation of the Final Water-Based Ink

Objective: To produce the final ink by letting down the pigment concentrate with the binder and
other additives.

Materials & Equipment:

Pigment Yellow 182 concentrate (from Protocol 4.1)
o Styrene-acrylic copolymer emulsion

o Propylene glycol

e Wax emulsion

o Surfactant

o Amine for pH adjustment

e Biocide

» Deionized water

e Low-speed laboratory mixer with a propeller blade

e pH meter

Viscometer (e.g., Brookfield or Zahn cup)
Procedure:

¢ In a mixing vessel, add the styrene-acrylic emulsion, propylene glycol, wax emulsion,
surfactant, biocide, and the remaining deionized water.

» Begin gentle mixing.

o Slowly add the prepared Pigment Yellow 182 concentrate to the vessel while mixing.
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» Continue mixing for 15-20 minutes until the mixture is completely uniform.

o Measure the pH of the ink. If it is below 8.5, slowly add the amine dropwise while mixing until
the pH is within the target range of 8.5-9.5.

e Measure the viscosity of the final ink. Adjust with small amounts of deionized water if
necessary, although this may affect other properties.

» Allow the ink to sit for at least one hour before conducting performance tests to allow any
entrapped air to escape.

Protocol 3: Performance Evaluation of the Final Ink

Objective: To characterize the physical and print performance properties of the formulated ink.

Table 3: Ink Performance Evaluation Methods
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Parameter

Test Method

Equipment

Procedure

Color Strength & Lab*

Value

Spectrophotometric

Analysis

Spectrophotometer

1. Draw down a film of
the ink on a standard
substrate (e.g., Leneta
card).2. Allow the film
to dry completely.3.
Measure the L, a, and
b* values using a
spectrophotometer.4.
Compare to a
standard or a previous
batch to calculate

color difference (AE).

[8]

Viscosity

Rotational Viscometry

or Efflux Cup

Rotational Viscometer
(e.g., Brookfield) or
Zahn/Ford Cup

1. Rotational:
Measure the viscosity
at a specified shear
rate (e.g., 60 rpm) and
temperature (25°C).2.
Efflux Cup: Measure
the time it takes for a
specific volume of ink
to flow through the

orifice of the cup.[8]

pH

Potentiometric

Measurement

Calibrated pH Meter

1. Immerse the pH
electrode into the ink
sample.2. Allow the
reading to stabilize

and record the value.

[8]

Fineness of Grind

Hegman Gauge

Hegman Gauge

(Scraper Fineness

1. Place a small

amount of ink in the

Gauge) deep end of the
gauge's channel.2.
Draw the scraper
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blade firmly and
evenly down the
length of the gauge.3.
Immediately observe
at a low angle to find
the point where a
significant number of
specks or scratches
appear. Read the

value from the scale.

1. Place a sealed
sample of the ink in an
oven at a specified
temperature (e.g.,
50°C) for a set period
(e.g., 7 days).2. After
Stability (Heat Age) Oven Stability Test Laboratory Oven cooling to room
temperature, re-
measure viscosity, pH,
and fineness of grind.
Compare to the initial

values to assess

stability.
Adhesion Tape Test (ASTM Cross-hatch cutter, 1. Apply the ink to the
D3359) pressure-sensitive intended substrate
tape and allow it to cure

fully.2. Make a series
of perpendicular cuts
through the ink film to
the substrate.3. Apply
standard pressure-
sensitive tape over the
grid and peel it off
rapidly.4. Evaluate the
grid area for the
removal of ink and

classify the adhesion
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according to the
ASTM scale.

1. Apply the ink to the
substrate and allow it
to cure fully.2. Place a
drop of water on the
) surface for a set time
Water Resistance Water Spot/mmersion Water, cotton swab or immerse a portion
Test of the print in water.3.
Blot dry and observe
for any color bleeding,
softening, or loss of

adhesion.

Mandatory Visualizations
Experimental Workflow

The following diagram illustrates the workflow for the preparation and testing of a water-based
ink using Pigment Yellow 182.
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Ink Preparation
1. Weigh Raw Materials
(Pigment, Dispersant, Water, etc.)
2. Create Premix
(High-Speed Dispersion)
3. Mill Pigment Concentrate
(Bead Mill)
4. Letdown
(Mix Concentrate with Binder & Additives)
[5. Adjust pH & Viscosity)

Ginal Water-Based Inla

Physical Tests
- Viscosity

- pH
- Fineness of Grind

\

Performance Evaluation

Optical Tests Application Tests .
. Stability Tests
- *qkH* _
Color Strength (L*a ba [Adhesmn (Tape Test) - Heat Age Stability

- Gloss - Water Resistance

Evaluation Report

Click to download full resolution via product page

Caption: Workflow for Water-Based Ink Formulation and Evaluation.
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Logical Relationships in Formulation

This diagram shows the key relationships between formulation components and the resulting
ink performance characteristics.

Dispersant Binder (Resin) Additives Solvent System

Pigment Yellow 182
(Loading & Particle Size) (Type & Amount) (Type & Amount) (Defoamer, Wax, Surfactant) (Water/Co-solvent Ratio)

Dispersion Stability Color & Gloss Adhesion & Resistance Viscosity & Flow Drying Speed

Click to download full resolution via product page

Caption: Influence of Formulation Components on Ink Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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in Water-Based Inks]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1619675#application-of-pigment-yellow-182-in-water-
based-inks]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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